(3-(Cyclohexylsulfonyl)azetidin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone

• IUPAC Name: (3-cyclohexylsulfonylazetidin-1-yl)-(4-methylthiadiazol-5-yl)methanone
• InChI: InChI=1S/C13H19N3O3S2/c1-9-12(20-15-14-9)13(17)16-7-11(8-16)21(18,19)10-5-3-2-4-6-10/h10-11H,2-8H2,1H3
• InChI Key: LRSRBNPQVHCWNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CC(C2)S(=O)(=O)C3CCCCC3
• Molecular Formula: C13H19N3O3S2
• Molecular Weight: 329.4 g/mol

Description

This compound is a chemical derivative of azetidin-2-one. Azetidin-2-one derivatives have been identified as immunostimulating and antimicrobial, as well as having antioxidant activity. The compound has a molecular formula of C15H21NO3S2, an average mass of 327.462 Da, and a monoisotopic mass of 327.096283 Da.

Synthesis Analysis

The synthesis of similar compounds involves exploiting the biological potential of the 1,3,4-oxadiazole/thiadiazole ring. 2-amino 1,3,4 oxadiazole/thiadiazole conjugates are synthesized by mixing semi/thio carbazides and sodium acetate with water and stirring well, followed by adding aldehydes in methanol at room temperature. Acetate (glacial) is used as the catalyst to produce Schiff’s bases (intermediates) by treating substituted aldehydes with 2-amino 1,3,4 oxadiazole/thiadiazole. Using the mixture of triethylamine (dropwise) and chloroacetylchloride with vigorous stirring, 4-substitutedphenyl-1,3,4-oxadiazol/Thiadiazol-2-yl)-4- (4-substitutedphenyl) azetidin-2-one derivatives are prepared.

Molecular Structure Analysis

The molecular structure of this compound includes a cyclohexylsulfonyl group attached to an azetidin-1-yl group, and a 4-methyl-1,2,3-thiadiazol-5-yl group attached to a methanone group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the formation of Schiff’s bases (intermediates) by treating substituted aldehydes with 2-amino 1,3,4 oxadiazole/thiadiazole. This is followed by the addition of a mixture of triethylamine and chloroacetylchloride with vigorous stirring.

Physical And Chemical Properties Analysis

The compound has a molecular formula of C15H21NO3S2, an average mass of 327.462 Da, and a monoisotopic mass of 327.096283 Da.

Scientific Research Applications

Agrochemicals

Thiazole derivatives have found applications in agrochemicals due to their pesticidal properties. These compounds can act as insecticides, fungicides, or herbicides. .

Modification Strategies

Researchers have explored modifying thiazole-based compounds at different positions to create novel molecules with enhanced activities. These modifications can lead to potent antitumor, antioxidant, and antimicrobial agents.